Cas no 877621-93-7 (2-(2-amino-5-phenylpyrimidin-4-yl)-5-(2-methylprop-2-en-1-yl)oxyphenol)

• Product Name: 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(2-methylprop-2-en-1-yl)oxyphenol
• CAS No: 877621-93-7
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 5421363
• Update Time: 2025-05-20

2-(2-amino-5-phenylpyrimidin-4-yl)-5-(2-methylprop-2-en-1-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-5-phenylpyrimidin-4-yl)-5-[(2-methylprop-2-en-1-yl)oxy]phenol
• Phenol, 2-(2-amino-5-phenyl-4-pyrimidinyl)-5-[(2-methyl-2-propen-1-yl)oxy]-
• 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(2-methylprop-2-en-1-yl)oxyphenol

• Inchi： 1S/C20H19N3O2/c1-13(2)12-25-15-8-9-16(18(24)10-15)19-17(11-22-20(21)23-19)14-6-4-3-5-7-14/h3-11,24H,1,12H2,2H3,(H2,21,22,23)
• InChI Key： HTUAWWXXTIRIJE-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC(C)=C)=CC=C1C1C(C2=CC=CC=C2)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(2-methylprop-2-en-1-yl)oxyphenol

Introduction to 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(2-methylprop-2-en-1-yl)oxyphenol (CAS No. 877621-93-7)

The compound 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(2-methylprop-2-en-1-yl)oxyphenol, identified by its CAS number 877621-93-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both aromatic and heterocyclic moieties in its structure imparts unique chemical properties that make it a promising candidate for further exploration.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. Pyrimidines, as a class of heterocyclic compounds, are integral to numerous biologically active molecules, including nucleoside analogs and kinase inhibitors. The specific scaffold of 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(2-methylprop-2-en-1-yl)oxyphenol incorporates a phenylpyrimidine core, which is known to exhibit potent biological activity across various disease pathways. This core structure has been extensively studied for its role in modulating enzyme function and interacting with biological targets.

The introduction of a methylpropenyl group at the 5-position of the phenol moiety further enhances the compound's chemical diversity. This substitution pattern not only influences the compound's solubility and metabolic stability but also opens up possibilities for exploring its interactions with biological systems. The amino group at the 2-position of the pyrimidine ring adds another layer of reactivity, enabling further functionalization and derivatization to tailor its pharmacological properties.

In the realm of drug discovery, the development of multi-target directed ligands has become a focal point due to their ability to simultaneously interact with multiple biological targets, thereby increasing therapeutic efficacy and reducing side effects. The structural features of 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(2-methylprop-2-en-1-yl)oxyphenol make it a candidate for such multi-target interactions. Preliminary computational studies suggest that this compound may exhibit binding affinity to both kinases and transcription factors, which are critical targets in oncology and inflammatory diseases.

One of the most exciting aspects of this compound is its potential application in the treatment of neurodegenerative disorders. Pyrimidine-based molecules have shown promise in modulating pathways associated with diseases such as Alzheimer's and Parkinson's. The unique combination of functional groups in 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(2-methylprop-2-en-1-yl)oxyphenol suggests that it may be able to interact with key proteins involved in thesepathways, potentially offering a new therapeutic strategy.

Furthermore, the compound's structural similarity to known bioactive molecules makes it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can rapidly identify derivatives with enhanced potency and selectivity. This approach has already been successfully applied to other complex molecules, suggesting that 2-(2-amino-5-phenylpyrimidin-4-yloxyphenol) could be similarly optimized for clinical use.

The synthesis of this compound presents an intriguing challenge due to its multifaceted structural features. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, are being employed to construct the desired scaffold efficiently. These techniques not only improve yield but also allow for precise control over regioselectivity, which is crucial for achieving the desired biological activity.

As research progresses, the potential applications of CAS No. 87762193 7 are likely to expand beyond traditional therapeutic areas. Its unique structural features make it a versatile tool for exploring new chemical space, which could lead to breakthroughs in areas such as anti-viral therapy and immunomodulation. The ongoing investigation into this compound underscores the importance of innovative molecular design in advancing pharmaceutical science.

In conclusion, 2-(2-amino-pyridine) represents a significant contribution to the field of medicinal chemistry. Its complex structure, combined with its promising biological activity, positions it as a valuable asset in the search for novel therapeutics. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.